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Compound of Interest

Compound Name: Ethyl 2-methylbutanoate-13C2

Cat. No.: B12382645 Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties,

analytical applications, and handling of Ethyl 2-methylbutanoate-13C2. This isotopically

labeled compound serves as a crucial internal standard for quantitative analyses, particularly in

the fields of food science, metabolomics, and drug development.

Physicochemical Properties
Quantitative data for Ethyl 2-methylbutanoate-13C2 is not extensively available in peer-

reviewed literature. However, its properties can be closely estimated from the well-

characterized unlabeled analogue, Ethyl 2-methylbutanoate. The primary difference will be in

the molecular weight due to the incorporation of two heavy carbon isotopes.
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Property Value Source

Molecular Formula C₅¹³C₂H₁₄O₂ [1]

Molecular Weight 132.17 g/mol [1]

Appearance Colorless liquid [2][3]

Odor Fruity, apple-like [2]

Boiling Point ~133 °C [4]

Density ~0.865 g/mL at 25 °C [4]

Refractive Index ~1.397 at 20 °C [4]

Water Solubility 600 mg/L at 20 °C [4]

LogP 2 [4]

Flash Point 26 °C [2][3]

Note: All properties except for the molecular formula and molecular weight are for the

unlabeled Ethyl 2-methylbutanoate and should be considered as close approximations for the

13C2 labeled version.

Analytical Applications and Experimental Protocols
The primary application of Ethyl 2-methylbutanoate-13C2 is as an internal standard in

quantitative analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS)

and Liquid Chromatography-Mass Spectrometry (LC-MS).[5] Its use allows for accurate

quantification of the unlabeled analyte by correcting for variations in sample preparation and

instrument response.

General Protocol for Use as an Internal Standard in GC-
MS Analysis
This protocol outlines the general steps for using Ethyl 2-methylbutanoate-13C2 as an

internal standard for the quantification of its unlabeled counterpart in a sample matrix.

Preparation of Standard Solutions:
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Prepare a stock solution of unlabeled Ethyl 2-methylbutanoate of a known high

concentration in a suitable solvent (e.g., methanol or ethyl acetate).

Prepare a separate stock solution of Ethyl 2-methylbutanoate-13C2 at a known high

concentration.

From the unlabeled stock solution, prepare a series of calibration standards at different

concentrations.

Spike each calibration standard and the unknown samples with a constant, known amount

of the Ethyl 2-methylbutanoate-13C2 internal standard solution.

Sample Preparation:

The specific sample preparation will depend on the matrix (e.g., liquid-liquid extraction for

beverages, solid-phase microextraction for headspace analysis).

During the extraction process, the known amount of the internal standard is added to the

sample.

GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A non-polar column is typically appropriate.[4]

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: Set to ensure efficient volatilization of the analyte and internal

standard.

Oven Temperature Program: An optimized temperature ramp is used to separate the

analyte from other matrix components.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.[6]
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Mass Analyzer: Scan a mass range that includes the characteristic ions of both the

analyte and the internal standard. For selected ion monitoring (SIM), specific m/z values

for each compound are monitored.

Data Analysis:

Identify the chromatographic peaks for Ethyl 2-methylbutanoate and Ethyl 2-
methylbutanoate-13C2 based on their retention times and mass spectra.

Calculate the ratio of the peak area of the analyte to the peak area of the internal standard

for each calibration standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the unlabeled analyte.

Calculate the peak area ratio for the unknown samples and determine their concentrations

from the calibration curve.

Workflow for Quantitative Analysis using an Internal
Standard

Sample & Standard Preparation
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Click to download full resolution via product page

Caption: Workflow for quantitative analysis using an internal standard.

Safety and Handling
The safety precautions for Ethyl 2-methylbutanoate-13C2 are expected to be similar to those

for the unlabeled compound.

Handling: Use in a well-ventilated area.[2] Avoid contact with skin, eyes, and clothing. Keep

away from heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][3]

Personal Protective Equipment: Wear protective gloves, safety goggles, and a lab coat.[2]

First Aid:

Skin Contact: Wash off immediately with plenty of water.

Eye Contact: Rinse cautiously with water for several minutes.[2]

Inhalation: Move to fresh air.[2]

Ingestion: Rinse mouth and drink plenty of water.

Synthesis and Purification
While specific synthesis details for the 13C2 labeled version are not widely published, a

common route for synthesizing similar esters involves the reaction of a carboxylic acid with an

alcohol under acidic conditions (Fischer esterification). For isotopically labeled compounds, the

labeled precursor would be introduced at an appropriate step in the synthesis. Purification is

typically achieved through distillation or column chromatography.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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